Cas no 2171841-31-7 (2-amino(phenyl)methyl-6-bromo-4-chlorophenol)

• Product Name: 2-amino(phenyl)methyl-6-bromo-4-chlorophenol
• CAS No: 2171841-31-7
• MF: C₁₃H₁₁BrClNO
• MW: 312.58954167366
• CID: 5949340
• PubChem ID: 165518407
• Update Time: 2025-06-12

2-amino(phenyl)methyl-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-amino(phenyl)methyl-6-bromo-4-chlorophenol
• 2-[amino(phenyl)methyl]-6-bromo-4-chlorophenol
• EN300-1277224
• 2171841-31-7

• Inchi： 1S/C13H11BrClNO/c14-11-7-9(15)6-10(13(11)17)12(16)8-4-2-1-3-5-8/h1-7,12,17H,16H2
• InChI Key： JINKRACJLVDWQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C1C=CC=CC=1)N)Cl

Computed Properties

• Exact Mass: 310.97125g/mol
• Monoisotopic Mass: 310.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(phenyl)methyl-6-bromo-4-chlorophenol

Introduction to 2-amino(phenyl)methyl-6-bromo-4-chlorophenol (CAS No. 2171841-31-7)

2-amino(phenyl)methyl-6-bromo-4-chlorophenol, identified by the chemical abstracts service number 2171841-31-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic heterocyclic compound features a complex structural framework that includes both amino and halogenated phenolic functionalities. The presence of both bromine and chlorine substituents at specific positions on the benzene ring enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol is particularly noteworthy due to its potential applications in drug discovery and development. The combination of an amino group and halogen atoms creates a versatile scaffold that can undergo further functionalization, enabling the construction of more intricate pharmacophores. Such structural features are often exploited in the design of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The bromo and chloro substituents in 2-amino(phenyl)methyl-6-bromo-4-chlorophenol contribute to its ability to interact strongly with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Researchers have leveraged similar structural motifs to develop kinase inhibitors, antiviral agents, and anti-inflammatory drugs, highlighting the compound's potential utility.

One of the most compelling aspects of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol is its role as a key intermediate in synthetic chemistry. The compound's reactivity allows for the introduction of additional functional groups, enabling chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or alkyl groups, while nucleophilic aromatic substitutions can be used to replace bromine or chlorine atoms with other substituents. These transformations open up numerous possibilities for generating structurally diverse derivatives.

The pharmaceutical industry has been particularly keen on exploring halogenated aromatic compounds due to their favorable pharmacokinetic properties. The presence of halogens can improve solubility, bioavailability, and binding affinity, all of which are critical factors in drug development. 2-amino(phenyl)methyl-6-bromo-4-chlorophenol exemplifies this trend by incorporating bromine and chlorine atoms in a position that maximizes its potential as a pharmacological tool.

Recent studies have demonstrated the utility of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol in the synthesis of novel anticancer agents. Researchers have shown that derivatives of this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. By modulating the kinase activity, these compounds can disrupt signaling pathways that promote tumor growth and proliferation. The success of such studies underscores the importance of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol as a building block in oncology research.

Another area where this compound has shown promise is in the development of antiviral drugs. Viruses often rely on host cellular machinery for replication, and targeting these processes with small molecules can effectively inhibit viral infections. The structural features of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol make it well-suited for interacting with viral enzymes and proteins, potentially leading to the discovery of new antiviral agents.

The synthesis of 2-amino(phenyl)methyl-6-bromo-4-chlorophenol itself is an intriguing challenge that has been addressed by several research groups. One common approach involves starting from commercially available phenols and employing sequential bromination and chlorination reactions followed by functional group interconversion. Alternatively, palladium-catalyzed reactions can be used to construct the carbon-carbon bonds that form part of the compound's structure. These synthetic strategies highlight the versatility of modern organic chemistry techniques in constructing complex molecules like 2-amino(phenyl)methyl-6-bromo-4-chlorophenol.

The future prospects for 2-amino(phenyl)methyl-6-bromo-4-chlorophenol are bright, with ongoing research aimed at expanding its applications in drug discovery and material science. As our understanding of biological targets improves, new opportunities will arise for designing molecules based on this scaffold. Additionally, advances in computational chemistry may enable more efficient virtual screening methods to identify promising derivatives before they are synthesized in the lab.

In conclusion,2-amino(phenyl)methyl-6-bromo-4-chlorophenol (CAS No. 2171841-31-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound,2-amino(phenyl)methyl-6-bromo-4-chlorophenol is poised to play an increasingly important role in drug development efforts worldwide.